(E)-4-(Dimethylamino)-N-[2-(5,5-dimethyl-2-oxopyrrolidin-3-yl)ethyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[2-(5,5-dimethyl-2-oxopyrrolidin-3-yl)ethyl]but-2-enamide
• InChI: InChI=1S/C14H25N3O2/c1-14(2)10-11(13(19)16-14)7-8-15-12(18)6-5-9-17(3)4/h5-6,11H,7-10H2,1-4H3,(H,15,18)(H,16,19)/b6-5+
• InChI Key: QZTQBLWXUXGLFC-AATRIKPKSA-N
• Canonical SMILES: CC1(CC(C(=O)N1)CCNC(=O)C=CCN(C)C)C
• Isomeric SMILES: CC1(CC(C(=O)N1)CCNC(=O)/C=C/CN(C)C)C
• Molecular Formula: C14H25N3O2
• Molecular Weight: 267.37 g/mol

Description

(E)-4-(Dimethylamino)-N-[2-(5,5-dimethyl-2-oxopyrrolidin-3-yl)ethyl]but-2-enamide is a useful research compound. Its molecular formula is C14H25N3O2 and its molecular weight is 267.373. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has demonstrated that derivatives of dimethylamino compounds are crucial intermediates in the synthesis of a wide range of heterocyclic compounds. For instance, the synthesis of pyrazolopyrimidine and triazolopyrimidine derivatives incorporating a thiazolobenzimidazole moiety has been reported, highlighting the versatility of dimethylamino-enaminones in constructing complex heterocyclic frameworks with potential biological activities (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008). Furthermore, the synthesis of pyridin-2(1H)-one derivatives via enamine cyclization has been explored, showcasing the reactivity of dimethylamino derivatives toward the formation of novel pyridone structures with interesting chemical properties (Chikhalikar, Bhawe, Ghotekar, Jachak, & Ghagare, 2011).

Antimicrobial and Antitumor Activities

Dimethylamino derivatives have been investigated for their biological activities, including antimicrobial and antitumor effects. A study on the microwave-assisted synthesis of some new pyrazolopyridines highlighted their antioxidant, antitumor, and antimicrobial activities, underscoring the potential of dimethylamino compounds in developing new therapeutic agents (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013). Another example includes the identification of carboxamide derivatives of benzo[b][1,6]naphthyridines, which upon reaction with primary amines, gave rise to compounds with potent cytotoxic activities against leukemia and carcinoma cell lines, demonstrating the significant antitumor potential of dimethylamino-enaminone derivatives (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).